Cas no 111938-17-1 (5-Iodobenzene-1,3-diamine)

5-Iodobenzene-1,3-diamine structure
5-Iodobenzene-1,3-diamine structure
Product Name:5-Iodobenzene-1,3-diamine
CAS No:111938-17-1
MF:C6H7IN2
MW:234.037653207779
MDL:MFCD09036307
CID:840373
PubChem ID:255030
Update Time:2025-04-19

5-Iodobenzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-benzene-1,3-diamine
    • 5-iodobenzene-1,3-diamine
    • AKOS BB-9420
    • 1,3-Benzenediamine, 5-iodo-
    • 111938-17-1
    • EN300-206543
    • NSC-80185
    • AKOS004121689
    • DTXSID00292064
    • F87692
    • Z1269210269
    • SCHEMBL8952443
    • 5-iodo-1,3-phenylenediamine
    • DB-185874
    • CS-0239138
    • SB81254
    • NSC80185
    • NCIOpen2_004408
    • JYDAWJKJURFTTH-UHFFFAOYSA-N
    • 5-Iodobenzene-1,3-diamine
    • MDL: MFCD09036307
    • Inchi: 1S/C6H7IN2/c7-4-1-5(8)3-6(9)2-4/h1-3H,8-9H2
    • InChI Key: JYDAWJKJURFTTH-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=C(C=1)N)N

Computed Properties

  • Exact Mass: 233.96501
  • Monoisotopic Mass: 233.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04
  • LogP: 2.61800

5-Iodobenzene-1,3-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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